Cas no 2172287-98-6 (3-tert-butyl-6-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)

• Product Name: 3-tert-butyl-6-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• CAS No: 2172287-98-6
• MF: C₁₄H₁₈FNO₂
• MW: 251.296627521515
• CID: 6482476
• PubChem ID: 165578101
• Update Time: 2025-10-28

3-tert-butyl-6-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-6-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• 2172287-98-6
• EN300-1581947

• Inchi： 1S/C14H18FNO2/c1-14(2,3)10-7-16-11-5-4-8(15)6-9(11)12(10)13(17)18/h4-6,10,12,16H,7H2,1-3H3,(H,17,18)
• InChI Key： OOYCEZVNDUURLT-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(=O)O)C(CN2)C(C)(C)C

Computed Properties

• Exact Mass: 251.13215698g/mol
• Monoisotopic Mass: 251.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-tert-butyl-6-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

Exploring the Versatile Applications of 3-tert-butyl-6-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 2172287-98-6)

The chemical compound 3-tert-butyl-6-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 2172287-98-6) is gaining significant attention in the pharmaceutical and agrochemical industries due to its unique structural properties and potential applications. This tetrahydroquinoline derivative is characterized by the presence of a tert-butyl group and a fluoro substituent, which contribute to its stability and reactivity. Researchers are increasingly interested in this compound for its role in drug discovery and material science.

One of the key reasons for the growing interest in 3-tert-butyl-6-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid is its potential as a building block in medicinal chemistry. The tetrahydroquinoline scaffold is known for its presence in various bioactive molecules, making it a valuable target for synthetic modifications. The incorporation of a fluoro group enhances the compound's ability to interact with biological targets, while the tert-butyl group improves its lipophilicity, which is crucial for drug absorption.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in pharmaceuticals, agrochemicals, and materials science. The 3-tert-butyl-6-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid stands out due to its balanced properties, making it a candidate for further exploration in drug development. Its carboxylic acid functionality allows for easy derivatization, enabling researchers to create a wide range of analogs with tailored properties.

The synthesis of 3-tert-butyl-6-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid involves multi-step organic reactions, often starting from commercially available precursors. The introduction of the fluoro substituent is typically achieved through electrophilic aromatic substitution or metal-catalyzed coupling reactions. The tert-butyl group is usually incorporated early in the synthesis to ensure stability during subsequent transformations. These synthetic routes are continuously optimized to improve yield and purity, catering to the needs of industrial and academic researchers.

Beyond pharmaceuticals, 3-tert-butyl-6-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid has potential applications in agrochemicals. The fluoro group is known to enhance the bioactivity of pesticides and herbicides, making this compound a promising candidate for developing new crop protection agents. Its structural features could contribute to improved efficacy and environmental safety, addressing the growing demand for sustainable agricultural solutions.

Another area of interest is the use of 3-tert-butyl-6-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid in material science. The compound's aromatic and aliphatic components make it suitable for designing advanced polymers and coatings. Researchers are exploring its incorporation into materials that require specific thermal or chemical resistance, leveraging the stability imparted by the tert-butyl group and the reactivity of the carboxylic acid moiety.

The market for tetrahydroquinoline derivatives is expanding, with 3-tert-butyl-6-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid positioned as a valuable intermediate. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the demands of research and development. Its versatility and potential for innovation make it a focal point for collaborations between academia and industry.

In conclusion, 3-tert-butyl-6-fluoro-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No. 2172287-98-6) is a compound with broad applications across multiple industries. Its unique structural features, including the fluoro substituent and tert-butyl group, make it a versatile building block for drug discovery, agrochemicals, and material science. As research continues to uncover new uses for this molecule, its importance in scientific and industrial contexts is expected to grow significantly.